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Compound of Interest

Compound Name: Voriconazole-d3

Cat. No.: B562635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of how to interpret a Certificate of

Analysis (CoA) for Voriconazole-d3, a deuterated internal standard crucial for the accurate

quantification of the antifungal drug Voriconazole in clinical and research settings.

Understanding the data presented in a CoA is paramount for ensuring the quality and reliability

of experimental results. This document will delve into the key analytical tests performed,

summarize typical quantitative data, and provide detailed experimental methodologies.

Overview of Voriconazole-d3
Voriconazole-d3 is a stable isotope-labeled version of Voriconazole, a broad-spectrum triazole

antifungal agent. It is primarily used as an internal standard in analytical methods such as liquid

chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-

MS) for the therapeutic drug monitoring of Voriconazole. The incorporation of deuterium atoms

results in a higher mass-to-charge ratio (m/z) compared to the unlabeled drug, allowing for its

clear differentiation in mass spectrometric analyses.[1][2]

Key Quantitative Data from a Certificate of Analysis
The following tables summarize the critical quantitative data typically found on a Certificate of

Analysis for Voriconazole-d3, ensuring the identity, purity, and quality of the material. The data

presented here is a representative example compiled from publicly available certificates of

analysis.[3]
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Table 1: Identification and General Properties
Parameter Specification Result

Product Name Voriconazole-d3 Voriconazole-d3

CAS Number 1217661-14-7 1217661-14-7

Molecular Formula C₁₆H₁₁D₃F₃N₅O C₁₆H₁₁D₃F₃N₅O

Molecular Weight 352.33 g/mol 352.33 g/mol

Appearance White to Light Beige Solid White Solid

Solubility
Acetonitrile (Slightly), Methanol

(Slightly)
Conforms

Table 2: Purity and Composition
Parameter Specification Result Method

HPLC Purity Report Result 99.73% (at 205 nm)[3]

High-Performance

Liquid

Chromatography

(HPLC)

Isotopic Purity >95%
>99.9% (d₀ = 0.00%)

[3]

Mass Spectrometry

(MS)

Elemental Analysis Conforms to Structure

%C: 54.27, %H

(including D): 3.99,

%N: 20.04[3]

Elemental Analysis

Table 3: Spectroscopic and Physical Data
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Parameter Specification Result Method

¹H-NMR Conforms to Structure Conforms[3]

Nuclear Magnetic

Resonance (NMR)

Spectroscopy

¹⁹F-NMR Conforms to Structure Conforms[3]

Nuclear Magnetic

Resonance (NMR)

Spectroscopy

Mass Spectrum Conforms to Structure Conforms[3]
Mass Spectrometry

(MS)

Specific Rotation Report Result
-64.7° (c = 0.1,

Methanol)[3]
Polarimetry

Experimental Protocols
Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below. These protocols are based on established analytical methods for Voriconazole and its

deuterated analogue.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This method is used to assess the chemical purity of Voriconazole-d3 by separating it from

any potential impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[4][5]

Mobile Phase: A mixture of acetonitrile and water (e.g., 50:50, v/v).[6] The pH may be

adjusted to around 5.0.[7]

Flow Rate: 1.0 mL/min.[6]

Detection: UV detection at 255 nm.[6]
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Injection Volume: 10-20 µL.

Procedure: A solution of Voriconazole-d3 is prepared in the mobile phase and injected into

the HPLC system. The retention time of the main peak corresponding to Voriconazole-d3 is

recorded, and the area of this peak relative to the total area of all peaks is calculated to

determine the purity.

Mass Spectrometry (MS) for Isotopic Purity and Identity
Confirmation
Mass spectrometry is employed to confirm the molecular weight of Voriconazole-d3 and to

determine its isotopic enrichment.

Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system

(LC-MS/MS).

Ionization Mode: Electrospray Ionization (ESI) in positive mode is commonly used.

Analysis Mode: Multiple Reaction Monitoring (MRM) is utilized for quantitative analysis,

monitoring specific precursor to product ion transitions.

Key Mass Transitions:

Voriconazole: m/z 350.1 → 281.1 and 350.0 → 127.[8][9]

Voriconazole-d3: m/z 353.1 → 284.1 and 353.0 → 127.[9]

Procedure: A solution of the sample is introduced into the mass spectrometer. For identity

confirmation, the observed molecular ion peak is compared to the theoretical mass. For

isotopic purity, the relative intensities of the mass signals corresponding to the deuterated

(d₃) and non-deuterated (d₀) forms are measured to calculate the percentage of isotopic

enrichment. The fragmentation pattern of Voriconazole-d3 should be consistent with the

parent compound, with a +3 m/z shift for fragments containing the deuterium label.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
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NMR spectroscopy provides detailed information about the chemical structure of the molecule,

confirming the identity and the position of the deuterium labels.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated methanol (CD₃OD) or deuterated dimethyl sulfoxide (DMSO-d₆).[11][12]

Experiments:

¹H-NMR: To observe the proton signals. The absence or significant reduction of the signal

corresponding to the methyl group protons confirms the deuteration at this position.

¹³C-NMR: To observe the carbon signals of the molecule.

¹⁹F-NMR: To observe the fluorine signals, which are characteristic of Voriconazole's

structure.

Procedure: A sample of Voriconazole-d3 is dissolved in the deuterated solvent, and the

NMR spectra are acquired. The chemical shifts, coupling constants, and signal integrations

are compared to a reference spectrum of Voriconazole to confirm the structural integrity and

the successful incorporation of deuterium.

Visualizations of Workflows and Structures
The following diagrams illustrate the experimental workflows and the chemical structure of

Voriconazole-d3.

Sample Preparation HPLC Analysis Data Analysis

Weigh Voriconazole-d3
Standard

Dissolve in
Mobile Phase Inject SamplePrepared Sample Separation on

C18 Column
UV Detection

(255 nm) Integrate Peak AreasChromatogram Calculate % Purity

Click to download full resolution via product page

Caption: Workflow for HPLC Purity Analysis of Voriconazole-d3.
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Sample Preparation LC-MS/MS Analysis Data Interpretation
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Caption: Workflow for MS Identity and Isotopic Purity Confirmation.

Caption: Chemical Structure of Voriconazole-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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